Cas no 1225705-84-9 (2-(4-methoxyphenyl)cyclopropylmethanamine)

• Product Name: 2-(4-methoxyphenyl)cyclopropylmethanamine
• CAS No: 1225705-84-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5749005
• PubChem ID: 53275622
• Update Time: 2023-11-24

2-(4-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• (2-(4-methoxyphenyl)cyclopropyl)methanamine
• [2-(4-methoxyphenyl)cyclopropyl]methanamine
• AKOS005217153
• 1225705-84-9
• CS-0302797
• EN300-1846644
• C-[2-(4-Methoxy-phenyl)-cyclopropyl]-methylamine
• Cyclopropanemethanamine, 2-(4-methoxyphenyl)-
• 2-(4-methoxyphenyl)cyclopropylmethanamine

• Inchi： 1S/C11H15NO/c1-13-10-4-2-8(3-5-10)11-6-9(11)7-12/h2-5,9,11H,6-7,12H2,1H3
• InChI Key： IDPKUTZLBDYTRY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1CC1CN

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 288.3±23.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles